1-(diphenylmethyl)-4-[(1-ethyl-5-methyl-1H-pyrazol-4-yl)methyl]piperazine

• IUPAC Name: 1-benzhydryl-4-[(1-ethyl-5-methylpyrazol-4-yl)methyl]piperazine
• InChI: InChI=1S/C24H30N4/c1-3-28-20(2)23(18-25-28)19-26-14-16-27(17-15-26)24(21-10-6-4-7-11-21)22-12-8-5-9-13-22/h4-13,18,24H,3,14-17,19H2,1-2H3
• InChI Key: QQQFZVJYAMRAOV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C=N1)CN2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4)C
• Molecular Formula: C24H30N4
• Molecular Weight: 374.5 g/mol

Description

1-(diphenylmethyl)-4-[(1-ethyl-5-methyl-1H-pyrazol-4-yl)methyl]piperazine, commonly known as DMPP, is a chemical compound that has gained significant interest in scientific research due to its potential therapeutic applications. DMPP belongs to the class of piperazine derivatives that exhibit a wide range of biological activities, including antihistaminic, antipsychotic, and antinociceptive effects.

Mechanism of Action

DMPP exerts its biological effects by binding to and activating specific receptors in the brain and peripheral tissues. DMPP has been shown to act as a potent antagonist of the dopamine D2 receptor, which is involved in the pathophysiology of schizophrenia. DMPP also acts as a partial agonist of the 5-HT1A receptor, which is involved in the regulation of anxiety and mood. Additionally, DMPP has been reported to activate the mu-opioid receptor, which is involved in the regulation of pain.
Biochemical and Physiological Effects
DMPP has been shown to modulate several neurotransmitter systems in the brain, including dopamine, serotonin, and opioid systems. DMPP has been reported to increase the release of dopamine and serotonin in specific brain regions, which may contribute to its antipsychotic and anxiolytic effects. DMPP has also been shown to activate the mu-opioid receptor, which may contribute to its antinociceptive effects.

Advantages and Limitations for Lab Experiments

DMPP has several advantages for laboratory experiments, including its high potency and selectivity for specific receptors. DMPP is also relatively easy to synthesize and purify, which makes it a cost-effective research tool. However, DMPP has some limitations, including its potential toxicity and limited solubility in aqueous solutions.

Future Directions

Future research on DMPP should focus on its potential therapeutic applications in various diseases, including schizophrenia, anxiety, and pain management. The development of new DMPP derivatives with improved pharmacological properties may also be a promising direction for future research. Additionally, further studies are needed to investigate the potential side effects and toxicity of DMPP in humans.

Synthesis Methods

DMPP can be synthesized using a multi-step process that involves the reaction of piperazine with 1-(diphenylmethyl)-4-chlorobenzene and 1-ethyl-5-methyl-1H-pyrazole-4-carbaldehyde in the presence of a catalyst. The resulting product is then purified using column chromatography to obtain DMPP in high purity.

Scientific Research Applications

DMPP has been extensively studied for its potential therapeutic applications in various diseases, including schizophrenia, anxiety, and pain management. Several studies have reported the antipsychotic effects of DMPP in animal models of schizophrenia. DMPP has also been shown to exhibit anxiolytic effects in animal models of anxiety. Furthermore, DMPP has been reported to have potent antinociceptive effects in animal models of pain.